Cas no 1267976-02-2 (1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine)

1-(3-Methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine is a specialized triazole derivative featuring a trifluoromethyl group and an aminomethyl substituent on the triazole core. The compound’s structure, incorporating a branched 3-methylbutyl chain, enhances its lipophilicity and potential for membrane permeability. The trifluoromethyl group contributes to metabolic stability and electronic modulation, while the primary amine functionality offers versatility for further derivatization or conjugation. This molecule is of interest in medicinal chemistry and agrochemical research due to its unique scaffold, which may impart favorable binding interactions or biological activity. Its synthetic utility and structural features make it a valuable intermediate for developing novel bioactive compounds.
1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine structure
1267976-02-2 structure
Product Name:1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:1267976-02-2
MF:C9H15F3N4
MW:236.237411737442
CID:5915729
PubChem ID:82208454
Update Time:2025-05-26

1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine
    • [1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanamine
    • EN300-1596111
    • 1267976-02-2
    • Inchi: 1S/C9H15F3N4/c1-6(2)3-4-16-8(9(10,11)12)7(5-13)14-15-16/h6H,3-5,13H2,1-2H3
    • InChI Key: NCRNFJLPFLHYIO-UHFFFAOYSA-N
    • SMILES: FC(C1=C(CN)N=NN1CCC(C)C)(F)F

Computed Properties

  • Exact Mass: 236.12488098g/mol
  • Monoisotopic Mass: 236.12488098g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 219
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 56.7Ų

1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Pricemore >>

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1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine Related Literature

Additional information on 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1267976-02-2)

The compound 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1267976-02-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a triazole core and a trifluoromethyl group, makes it a valuable intermediate for developing novel bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, given the rising demand for small-molecule inhibitors and targeted therapies.

One of the key reasons for the growing interest in 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine is its role in click chemistry reactions. The 1,2,3-triazole moiety is known for its stability and versatility, making it a popular choice for constructing complex molecular architectures. This aligns with current trends in green chemistry and sustainable synthesis, as scientists seek efficient methods to reduce waste and improve yields.

In the context of medicinal chemistry, this compound's trifluoromethyl group enhances its lipophilicity and metabolic stability, which are critical factors in drug design. Recent studies have explored its potential as a building block for kinase inhibitors and antiviral agents, addressing pressing global health challenges. For instance, the search for new COVID-19 therapeutics has spurred interest in triazole derivatives, given their ability to modulate protein-protein interactions.

From an industrial perspective, CAS No. 1267976-02-2 is also relevant to the agrochemical sector. The trifluoromethyl group is a common feature in pesticides and herbicides, contributing to improved efficacy and environmental persistence. As regulatory pressures mount to develop safer crop protection solutions, this compound could play a pivotal role in next-generation formulations.

The synthesis and characterization of 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine often involve advanced techniques such as NMR spectroscopy and mass spectrometry. These methods ensure high purity and reproducibility, which are essential for both academic and industrial applications. Additionally, computational modeling studies have been employed to predict its reactivity and interactions, leveraging the power of AI-driven drug discovery platforms.

Another area of exploration is the compound's potential in material science. The triazole ring can contribute to the development of polymers with enhanced thermal stability and mechanical properties. This aligns with the increasing demand for high-performance materials in electronics, aerospace, and renewable energy sectors.

In summary, 1-(3-methylbutyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 1267976-02-2) represents a multifaceted compound with broad applicability across multiple scientific disciplines. Its relevance to drug discovery, agrochemical innovation, and advanced materials underscores its importance in contemporary research. As the scientific community continues to explore its properties, this compound is poised to contribute to groundbreaking advancements in chemistry and beyond.

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